Cas no 1534134-75-2 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• CAS No: 1534134-75-2
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6136392
• PubChem ID: 83441815
• Update Time: 2024-01-12

3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• EN300-1451922
• 1534134-75-2

• Inchi： 1S/C8H12N2O3/c1-4-6(5(2)10-9-4)3-7(11)8(12)13/h7,11H,3H2,1-2H3,(H,9,10)(H,12,13)
• InChI Key： RIABQHHUHNZCNP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives